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Compound of Interest

Compound Name: 2-Methylbenzaldehyde

Cat. No.: B042018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-
Methylbenzaldehyde (also known as o-tolualdehyde) in the synthesis of fragrance and flavor

compounds. This document includes detailed experimental protocols for key synthetic

transformations, a summary of its organoleptic properties, and relevant physicochemical data.

Introduction
2-Methylbenzaldehyde is a versatile aromatic aldehyde valued in the fragrance and flavor

industry for its characteristic sweet, almond-like, and cherry-like aroma profile.[1][2][3] It serves

as a key building block for the synthesis of a variety of derivatives with applications in

perfumes, soaps, cosmetics, and as a flavoring agent in food products.[4][5] Its chemical

structure, featuring a benzene ring substituted with a methyl group and an aldehyde functional

group at the ortho position, allows for a range of chemical modifications to produce compounds

with diverse and interesting sensory properties.[5]

Physicochemical Properties
A summary of the key physicochemical properties of 2-Methylbenzaldehyde is presented in

the table below. This information is crucial for its handling, storage, and use in synthetic

procedures.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b042018?utm_src=pdf-interest
https://www.benchchem.com/product/b042018?utm_src=pdf-body
https://www.benchchem.com/product/b042018?utm_src=pdf-body
https://www.benchchem.com/product/b042018?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2014/ra/c3ra45273e
http://www.leffingwell.com/odorback.htm
https://community.wvu.edu/~josbour1/Labs/Exp%2032%20Aldol_2016.pdf
https://www.mdpi.com/1424-8220/13/12/16759
https://cymitquimica.com/cas/529-20-4/
https://cymitquimica.com/cas/529-20-4/
https://www.benchchem.com/product/b042018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₈H₈O [3]

Molecular Weight 120.15 g/mol [3]

Appearance Clear to pale yellow liquid [3]

Odor
Strong, sweet, almond-like,

cherry
[1][2][3]

Boiling Point 199-200 °C [6]

Melting Point -35 °C [6]

Density 1.039 g/mL at 25 °C [7]

Solubility

Slightly soluble in water;

soluble in organic solvents like

ethanol and ether.

[5]

Flash Point 77.22 °C [8]

Applications in Fragrance and Flavor Synthesis
2-Methylbenzaldehyde is a precursor for various fragrance and flavor compounds, primarily

through reactions involving its aldehyde functional group. Key synthetic routes include

Knoevenagel condensation, Aldol condensation, and Schiff base formation.

Knoevenagel Condensation for Cinnamic Aldehyde
Derivatives
The Knoevenagel condensation of 2-Methylbenzaldehyde with active methylene compounds,

such as diethyl malonate, leads to the formation of 2-methylcinnamic acid derivatives. These

can be further converted to corresponding aldehydes, which are valuable in creating spicy and

floral notes.

Aldol Condensation for α,β-Unsaturated Ketones
The Claisen-Schmidt condensation, a type of Aldol condensation, of 2-Methylbenzaldehyde
with ketones like acetone, yields α,β-unsaturated ketones. These compounds can contribute to
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fruity and floral fragrance profiles.

Schiff Base Formation for Long-Lasting Fragrances
The reaction of 2-Methylbenzaldehyde with primary amines, such as methyl anthranilate,

forms Schiff bases. These compounds are known for their stability and ability to slowly release

the aldehyde and amine, providing a long-lasting fragrance effect. Schiff bases often possess

their own unique and complex odor profiles.

Experimental Protocols
The following are detailed protocols for the synthesis of fragrance and flavor derivatives from 2-
Methylbenzaldehyde.

Protocol 1: Synthesis of Diethyl 2-(2-
methylbenzylidene)malonate via Knoevenagel
Condensation
This protocol describes the synthesis of a cinnamic acid precursor.

Materials:

2-Methylbenzaldehyde

Diethyl malonate

Piperidine

Ethanol

Hydrochloric acid (1 M)

Saturated sodium chloride solution (Brine)

Anhydrous magnesium sulfate

Ethyl acetate
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-
Methylbenzaldehyde (1.0 eq) and diethyl malonate (1.1 eq) in ethanol (10 mL per 10 mmol

of aldehyde).

Add a catalytic amount of piperidine (0.1 eq) to the solution.

Heat the reaction mixture to reflux (approximately 78 °C) and monitor the reaction progress

using Thin Layer Chromatography (TLC).

Upon completion (typically 2-4 hours), cool the reaction mixture to room temperature.

Remove the ethanol under reduced pressure using a rotary evaporator.

Dissolve the residue in ethyl acetate and wash sequentially with 1 M HCl, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purify the product by vacuum distillation or column chromatography on silica gel.

Expected Yield: While specific yields for this reaction with 2-Methylbenzaldehyde are not

readily available in the searched literature, typical yields for Knoevenagel condensations with

aromatic aldehydes are in the range of 80-95%.[1][9]

Reaction Setup Reaction Work-up Purification

Dissolve 2-Methylbenzaldehyde
and Diethyl Malonate in Ethanol Add Piperidine Catalyst Reflux Reaction Mixture Monitor by TLC Cool to Room Temperature Remove Solvent Dissolve in Ethyl Acetate Wash with HCl, Water, Brine Dry and Concentrate Vacuum Distillation or

Column Chromatography

Click to download full resolution via product page

Workflow for Knoevenagel Condensation.
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Protocol 2: Synthesis of 4-(2-methylphenyl)but-3-en-2-
one via Aldol Condensation
This protocol outlines the base-catalyzed condensation of 2-Methylbenzaldehyde with

acetone.

Materials:

2-Methylbenzaldehyde

Acetone

Sodium hydroxide (10% aqueous solution)

Ethanol

Distilled water

Procedure:

In a flask, prepare a solution of 2-Methylbenzaldehyde (1.0 eq) in ethanol.

In a separate beaker, prepare a solution of sodium hydroxide (1.2 eq) in water and cool it in

an ice bath.

Add acetone (1.5 eq) to the ethanolic solution of 2-Methylbenzaldehyde.

Slowly add the cold sodium hydroxide solution to the aldehyde-ketone mixture with vigorous

stirring.

Continue stirring at room temperature for 2-3 hours. Monitor the reaction by TLC.

Pour the reaction mixture into cold water to precipitate the product.

Collect the solid product by vacuum filtration and wash with cold water until the washings are

neutral.
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Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the

purified product.

Expected Yield: Specific yields for this reaction are not available in the provided search results.

However, similar Claisen-Schmidt condensations with benzaldehyde typically provide moderate

to good yields, often in the range of 60-80%.[10][11]

Reaction Setup

Reaction Work-up Purification

Prepare Ethanolic Solution of
2-Methylbenzaldehyde and Acetone

Add NaOH Solution to Aldehyde/Ketone Mixture

Prepare Cold Aqueous NaOH

Stir at Room Temperature Pour into Cold Water Filter Precipitate Wash with Water Recrystallize from Ethanol/Water

Click to download full resolution via product page

Workflow for Aldol Condensation.

Protocol 3: Synthesis of a Schiff Base from 2-
Methylbenzaldehyde and Methyl Anthranilate
This protocol details the formation of a Schiff base for use in fragrance applications.

Materials:

2-Methylbenzaldehyde

Methyl anthranilate

Ethanol

Glacial acetic acid (catalyst)

Procedure:
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In a round-bottom flask, dissolve 2-Methylbenzaldehyde (1.0 eq) in ethanol.

In a separate flask, dissolve methyl anthranilate (1.0 eq) in ethanol.

Add the methyl anthranilate solution to the 2-Methylbenzaldehyde solution with stirring.

Add a few drops of glacial acetic acid as a catalyst.

Heat the mixture to reflux for 2-4 hours. The formation of the Schiff base is often indicated by

a color change.

Monitor the reaction by TLC.

After completion, cool the reaction mixture to room temperature.

If the product precipitates, collect it by filtration. Otherwise, remove the solvent under

reduced pressure.

The crude product can be used as is in fragrance compositions or purified by recrystallization

if a solid.

Expected Yield: Yields for Schiff base formation are typically high, often exceeding 90%,

especially when water is removed during the reaction.[12]

Reaction Setup Reaction Product Isolation

Dissolve 2-Methylbenzaldehyde
and Methyl Anthranilate in Ethanol Add Glacial Acetic Acid Reflux Reaction Mixture Monitor by TLC Cool to Room Temperature Filter Precipitate or

Remove Solvent

Click to download full resolution via product page

Workflow for Schiff Base Formation.

Sensory and Flavor Profile
While detailed sensory panel data for 2-Methylbenzaldehyde is not extensively available in

the public domain, its organoleptic properties are well-recognized qualitatively.
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Compound Odor/Flavor Profile Application Notes Reference(s)

2-

Methylbenzaldehyde

Sweet, almond,

cherry, nutty

Used to impart cherry

and nutty notes in

flavors and a sweet,

floral character in

fragrances. It is a

component of FEMA

3068.

[1][2][3][8]

4-tert-Amyl-2-

methylbenzaldehyde

dimethyl acetal

Sweet phenolic,

minty-fruity with a

ginger note

A derivative with a

more complex and

nuanced fragrance

profile.

[13]

Safety and Handling
2-Methylbenzaldehyde is a combustible liquid and should be handled with appropriate safety

precautions. It may cause skin, eye, and respiratory irritation.[3] Store in a cool, dry, well-

ventilated area away from incompatible substances such as strong oxidizing agents, strong

bases, and strong reducing agents.[14] Always consult the Safety Data Sheet (SDS) before

use.

Conclusion
2-Methylbenzaldehyde is a valuable and versatile starting material for the synthesis of a range

of fragrance and flavor compounds. The synthetic routes described in these application notes,

including Knoevenagel condensation, Aldol condensation, and Schiff base formation, provide

access to a diverse palette of aroma chemicals. Further research into the sensory properties of

novel derivatives of 2-Methylbenzaldehyde is a promising area for the development of new

and unique fragrance and flavor ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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